molecular formula C14H20O2 B2909492 3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid CAS No. 416879-41-9

3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid

Cat. No. B2909492
CAS RN: 416879-41-9
M. Wt: 220.312
InChI Key: QPYCIBKPIRVHQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-methyl-3-(4-propan-2-ylphenyl)butanoic acid, also known as ibuprofen, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic, antipyretic, and anti-inflammatory properties. It is one of the most commonly prescribed drugs for the treatment of pain and inflammation associated with various conditions such as arthritis, menstrual cramps, and headaches. Ibuprofen is known to inhibit the production of prostaglandins, which are responsible for causing pain, fever, and inflammation.

Mechanism of Action

Ibuprofen works by inhibiting the production of prostaglandins, which are responsible for causing pain, fever, and inflammation. Ibuprofen blocks the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. This leads to a reduction in pain, fever, and inflammation.
Biochemical and Physiological Effects:
Ibuprofen has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of cytokines and chemokines. Ibuprofen has also been shown to reduce oxidative stress and improve endothelial function. Additionally, 3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid has been found to have antiplatelet effects, which can help to reduce the risk of blood clots.

Advantages and Limitations for Lab Experiments

Ibuprofen has several advantages for use in laboratory experiments. It is readily available and affordable, making it a cost-effective option for researchers. Additionally, 3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid has a well-established safety profile and is widely used in clinical practice. However, 3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid has several limitations for use in laboratory experiments. It has a short half-life and is rapidly metabolized, which can make it difficult to maintain consistent levels in the bloodstream. Additionally, 3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid. One area of interest is the development of more selective COX inhibitors that can provide the same anti-inflammatory and analgesic effects as 3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid without the off-target effects. Another area of interest is the investigation of the potential neuroprotective effects of 3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid in conditions such as Alzheimer's disease and traumatic brain injury. Finally, there is a need for further research on the long-term effects of 3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid use, particularly in high-risk populations such as older adults and individuals with pre-existing cardiovascular disease.

Synthesis Methods

The synthesis of 3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid involves the reaction of isobutylbenzene with propionic anhydride in the presence of a catalyst such as aluminum chloride. The resulting product is then hydrolyzed with sodium hydroxide to produce 3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid. The synthesis of 3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid has been extensively studied and optimized to improve the yield and purity of the final product.

Scientific Research Applications

Ibuprofen has been the subject of numerous scientific studies and research projects. Its anti-inflammatory and analgesic properties have been investigated in various animal models and clinical trials. Ibuprofen has been found to be effective in reducing pain and inflammation associated with conditions such as rheumatoid arthritis, osteoarthritis, and menstrual cramps.

properties

IUPAC Name

3-methyl-3-(4-propan-2-ylphenyl)butanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20O2/c1-10(2)11-5-7-12(8-6-11)14(3,4)9-13(15)16/h5-8,10H,9H2,1-4H3,(H,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QPYCIBKPIRVHQL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=C(C=C1)C(C)(C)CC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

220.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-methyl-3-(4-propan-2-ylphenyl)butanoic Acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.